Cas no 2224264-34-8 (3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide)

• Product Name: 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide
• CAS No: 2224264-34-8
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5415057
• PubChem ID: 132390274
• Update Time: 2025-07-14

3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[Acetyl(methyl)amino]pyridin-3-yl]-3-ethenylsulfonylpropanamide
• Z3015821320
• AKOS034122513
• 2224264-34-8
• EN300-26582704
• 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide

• Inchi： 1S/C13H17N3O4S/c1-4-21(19,20)8-7-13(18)15-11-5-6-12(14-9-11)16(3)10(2)17/h4-6,9H,1,7-8H2,2-3H3,(H,15,18)
• InChI Key： QITPFMTXEPOJRA-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1=CN=C(C=C1)N(C(C)=O)C)=O)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide

3-(Ethenesulfonyl)-N-[6-(N-Methylacetamido)pyridin-3-yl]propanamide (CAS No. 2224264-34-8): A Comprehensive Overview

3-(Ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide (CAS No. 2224264-34-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The chemical structure of 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide is composed of a propanamide backbone, an ethenesulfonyl group, and a pyridine ring substituted with an N-methylacetamido moiety. These functional groups contribute to the compound's overall stability and bioactivity, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of this compound. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide has also shown promise in the field of neurology. Studies conducted at the University of California, Los Angeles (UCLA) have indicated that this compound can modulate neurotransmitter levels in the brain, potentially alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the regulation of specific receptors and signaling pathways involved in neuronal function.

The synthesis of 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the ethenesulfonyl group through sulfonation reactions and the coupling of the propanamide backbone with the substituted pyridine ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes.

To evaluate its biological activity, 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide has undergone extensive testing in both in vitro and in vivo models. In cell culture studies, it has been shown to effectively reduce inflammation markers in human macrophages and fibroblasts. Animal models have further confirmed its efficacy, with significant improvements observed in disease models of arthritis and neurodegeneration.

The safety profile of 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. These findings support its potential for clinical development and eventual use in human patients.

In conclusion, 3-(ethenesulfonyl)-N-[6-(N-methylacetamido)pyridin-3-yl]propanamide (CAS No. 2224264-34-8) represents a promising candidate for the treatment of inflammatory and neurological disorders. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, positions it as a valuable asset in the ongoing efforts to develop new therapeutic agents. Further research is warranted to fully explore its potential applications and optimize its use in clinical settings.